1-(5-bromo-2,4-dimethylbenzenesulfonyl)-2-phenyl-4,5-dihydro-1H-imidazole

• IUPAC Name: 1-(5-bromo-2,4-dimethylphenyl)sulfonyl-2-phenyl-4,5-dihydroimidazole
• InChI: InChI=1S/C17H17BrN2O2S/c1-12-10-13(2)16(11-15(12)18)23(21,22)20-9-8-19-17(20)14-6-4-3-5-7-14/h3-7,10-11H,8-9H2,1-2H3
• InChI Key: RUYHFBNLHGYZNL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1S(=O)(=O)N2CCN=C2C3=CC=CC=C3)Br)C
• Molecular Formula: C17H17BrN2O2S
• Molecular Weight: 393.3 g/mol

Description

1-(5-bromo-2,4-dimethylbenzenesulfonyl)-2-phenyl-4,5-dihydro-1H-imidazole, also known as BDBS, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas. BDBS is a white to off-white solid that is sparingly soluble in water and soluble in organic solvents.

Scientific Research Applications

Synthesis and Potential Applications

• Synthesis of Novel Compounds : Imidazole derivatives, like the mentioned compound, are synthesized and characterized for their potential uses. For instance, Nitinkumar S. Shetty et al. (2010) synthesized novel imidazothiazole sulfides and sulfones, showcasing the broad synthetic applicability of such compounds in creating new molecules with potential biological activities (Shetty, Khazi, & Ahn, 2010).

• Photochromic and Magnetic Properties : Research by Deng-Ke Cao et al. (2015) highlights the multifunctional nature of certain imidazole derivatives, demonstrating their capabilities in areas such as photochromic behavior and magnetic properties (Cao, Wei, Li, & Gu, 2015).

• Reactivity and Computational Study : A study by Mossaraf Hossain et al. (2018) delves into understanding the reactivity of imidazole derivatives through spectroscopic characterization and computational study, offering insights into their chemical properties and potential applications (Hossain et al., 2018).

• Thermochemical Properties : Research by V. N. Emel’yanenko et al. (2017) investigates the vapor pressures and standard enthalpies of vaporization of phenyl substituted imidazoles, which is crucial for their application in various industrial and pharmaceutical fields (Emel’yanenko, Kaliner, Strassner, & Verevkin, 2017).

• Antimicrobial Agents : S. Narwal et al. (2012) synthesized novel imidazole derivatives and evaluated their antimicrobial activities, highlighting the potential of such compounds in medicinal chemistry (Narwal, Singh, Saini, Kaur, & Narwal, 2012).